3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloride

• IUPAC Name: 3-(azetidin-3-ylmethoxy)propanoic acid;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c9-7(10)1-2-11-5-6-3-8-4-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key: QWBGICRDMSDNSQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)COCCC(=O)O.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloride, also known as AZP-3-MPA-HCl, is a versatile compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 280.7 g/mol and a melting point of 177-179°C. AZP-3-MPA-HCl is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform. This compound has been used in many biochemical and physiological studies, and it has been found to have many advantages and limitations when used in laboratory experiments.

Scientific Research Applications

3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel has been widely used in various scientific research applications. It has been used in the study of enzyme-catalyzed reactions, in the study of the mechanism of action of drugs, and in the study of the biochemical and physiological effects of drugs. It has also been used in the study of the structure and function of proteins, in the study of the structure and function of nucleic acids, and in the study of the structure and function of cell membranes.

Mechanism of Action

The mechanism of action of 3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel is not fully understood, but it is believed to act as a substrate for enzymes involved in the synthesis of proteins and nucleic acids. It is also believed to act as an inhibitor of enzymes involved in the breakdown of proteins and nucleic acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel have not been extensively studied. However, it has been shown to have some effects on the metabolism of proteins and nucleic acids, as well as on the structure and function of cell membranes. It has also been shown to have some effects on the immune system and on the endocrine system.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel in laboratory experiments include its low cost, its high solubility in water, ethanol, and methanol, and its low toxicity. Its limitations include its low solubility in ether and chloroform, its high melting point, and its instability in the presence of strong acids and bases.

Future Directions

The potential future directions for 3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel include further research into its mechanism of action, its biochemical and physiological effects, and its potential uses in the development of drugs and other therapies. Additionally, further research into its synthesis methods and its advantages and limitations for laboratory experiments can be conducted. Finally, further research into its potential uses in the study of proteins, nucleic acids, and cell membranes can be undertaken.

Synthesis Methods

3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel can be synthesized through two different methods. The first method involves the reaction of 3-methoxypropionic acid with thionyl chloride and anhydrous sodium acetate in a mixture of dichloromethane and acetonitrile. This reaction results in the formation of the corresponding acid chloride, which is then reacted with 3-azetidinol in the presence of triethylamine. The second method involves the reaction of 3-methoxypropionic acid with thionyl chloride in a mixture of dichloromethane and acetonitrile, followed by the addition of 3-azetidinol and hydrochloric acid. This reaction results in the formation of 3-[(azetidin-3-yl)methoxy]propanoic acid hydrochloridel.